Cas no 2171797-02-5 (10-(pentan-3-yl)-2,6-dioxa-9-azaspiro4.5decane)

• Product Name: 10-(pentan-3-yl)-2,6-dioxa-9-azaspiro4.5decane
• CAS No: 2171797-02-5
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 5803944
• PubChem ID: 165899281
• Update Time: 2025-07-16

10-(pentan-3-yl)-2,6-dioxa-9-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 10-(pentan-3-yl)-2,6-dioxa-9-azaspiro4.5decane
• EN300-1641673
• 10-(pentan-3-yl)-2,6-dioxa-9-azaspiro[4.5]decane
• 2171797-02-5

• Inchi： 1S/C12H23NO2/c1-3-10(4-2)11-12(5-7-14-9-12)15-8-6-13-11/h10-11,13H,3-9H2,1-2H3
• InChI Key： UHLSSHYICCWGCO-UHFFFAOYSA-N
• SMILES： O1CCNC(C(CC)CC)C21COCC2

Computed Properties

• Exact Mass: 213.172878976g/mol
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 30.5Ų

Additional information on 10-(pentan-3-yl)-2,6-dioxa-9-azaspiro4.5decane

10-(pentan-3-yl)-2,6-dioxa-9-azaspiro[4.5]decane: A Comprehensive Overview of CAS No. 2171797-02-5

10-(pentan-3-yl)-2,6-dioxa-9-azaspiro[4.5]decane (CAS No. 2171797-02-5) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of spirocyclic compounds, which are known for their diverse biological properties and applications in drug discovery.

The spirocyclic structure of 10-(pentan-3-yl)-2,6-dioxa-9-azaspiro[4.5]decane is characterized by a central spiro junction connecting two rings, one of which is a six-membered ring containing an oxygen atom and a nitrogen atom, while the other is a five-membered ring with two oxygen atoms. This unique arrangement provides the molecule with enhanced conformational rigidity and specific binding properties, making it an attractive candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 10-(pentan-3-yl)-2,6-dioxa-9-azaspiro[4.5]decane in several therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation in various diseases, including rheumatoid arthritis and inflammatory bowel disease.

Additionally, 10-(pentan-3-yl)-2,6-dioxa-9-azaspiro[4.5]decane has demonstrated promising neuroprotective effects. Research conducted on animal models has indicated that this compound can reduce oxidative stress and prevent neuronal cell death in conditions such as Alzheimer's disease and Parkinson's disease. The mechanism behind these effects is believed to involve the modulation of intracellular signaling pathways that regulate cell survival and apoptosis.

In the realm of cancer research, 10-(pentan-3-yl)-2,6-dioxa-9-azaspiro[4.5]decane has shown potential as an anticancer agent. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. For instance, it has been shown to inhibit the PI3K/Akt/mTOR pathway, which is frequently dysregulated in various types of cancer.

The pharmacokinetic properties of 10-(pentan-3-yl)-2,6-dioxa-9-azaspiro[4.5]decane have also been investigated to assess its suitability for therapeutic use. Studies have indicated that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further development as an orally administered drug.

Despite its promising potential, further research is needed to fully elucidate the mechanisms of action and optimize the therapeutic efficacy of 10-(pentan-3-yl)-2,6-dioxa-9-azaspiro[4.5]decane. Ongoing clinical trials are aimed at evaluating its safety and efficacy in human subjects, with a focus on identifying optimal dosing regimens and potential side effects.

In conclusion, 10-(pentan-3-yl)-2,6-dioxa-9-azaspiro[4.5]decane (CAS No. 2171797-02-5) represents a significant advancement in the field of medicinal chemistry due to its unique structural features and diverse biological activities. Its potential applications in anti-inflammatory, neuroprotective, and anticancer therapies make it an exciting area of ongoing research and development.